Cas no 451484-12-1 (4-(4-methoxybenzenesulfonamido)methylbenzoic acid)
4-(4-methoxybenzenesulfonamido)methylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-({[(4-methoxyphenyl)sulfonyl]amino}methyl)benzoic acid
- 4-({[(4-METHOXYPHENYL)SULFONYL]AMINO}METHYL)-BENZOIC ACID
- 4-((4-Methoxyphenylsulfonamido)methyl)benzoic acid
- SMR000031469
- Oprea1_258833
- MLS000095921
- MLS002588746
- HMS2436L08
- STK500463
- 4-(4-methoxybenzenesulfonamidomethyl)benzoic acid
- 4-[[(4-methoxyphenyl)sulfonylamino]methyl]benzoic acid
- 4-(4-methoxybenzenesulfonamido)methylbenzoic acid
-
- MDL: MFCD02938128
- Inchi: 1S/C15H15NO5S/c1-21-13-6-8-14(9-7-13)22(19,20)16-10-11-2-4-12(5-3-11)15(17)18/h2-9,16H,10H2,1H3,(H,17,18)
- InChI Key: GCRRVEIEYIYHOR-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)OC)(NCC1C=CC(C(=O)O)=CC=1)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 457
- Topological Polar Surface Area: 101
4-(4-methoxybenzenesulfonamido)methylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 037771-500mg |
4-({[(4-Methoxyphenyl)sulfonyl]amino}methyl)-benzoic acid |
451484-12-1 | 500mg |
$126.00 | 2023-09-11 | ||
| Enamine | EN300-302760-0.05g |
4-[(4-methoxybenzenesulfonamido)methyl]benzoic acid |
451484-12-1 | 95.0% | 0.05g |
$69.0 | 2025-03-19 | |
| Enamine | EN300-302760-0.1g |
4-[(4-methoxybenzenesulfonamido)methyl]benzoic acid |
451484-12-1 | 95.0% | 0.1g |
$105.0 | 2025-03-19 | |
| Enamine | EN300-302760-0.25g |
4-[(4-methoxybenzenesulfonamido)methyl]benzoic acid |
451484-12-1 | 95.0% | 0.25g |
$149.0 | 2025-03-19 | |
| Enamine | EN300-302760-0.5g |
4-[(4-methoxybenzenesulfonamido)methyl]benzoic acid |
451484-12-1 | 95.0% | 0.5g |
$284.0 | 2025-03-19 | |
| Enamine | EN300-302760-1.0g |
4-[(4-methoxybenzenesulfonamido)methyl]benzoic acid |
451484-12-1 | 95.0% | 1.0g |
$385.0 | 2025-03-19 | |
| Enamine | EN300-302760-2.5g |
4-[(4-methoxybenzenesulfonamido)methyl]benzoic acid |
451484-12-1 | 95.0% | 2.5g |
$754.0 | 2025-03-19 | |
| Enamine | EN300-302760-5.0g |
4-[(4-methoxybenzenesulfonamido)methyl]benzoic acid |
451484-12-1 | 95.0% | 5.0g |
$1115.0 | 2025-03-19 | |
| Enamine | EN300-302760-10.0g |
4-[(4-methoxybenzenesulfonamido)methyl]benzoic acid |
451484-12-1 | 95.0% | 10.0g |
$1654.0 | 2025-03-19 | |
| Enamine | EN300-302760-1g |
4-[(4-methoxybenzenesulfonamido)methyl]benzoic acid |
451484-12-1 | 1g |
$385.0 | 2023-09-06 |
4-(4-methoxybenzenesulfonamido)methylbenzoic acid Related Literature
-
Matthew A. Barrett,Marcus Trapp,Wiebke Lohstroh,Tilo Seydel,Jacques Ollivier,Matthias Ballauff,Norbert A. Dencher,Thomas Hauß Soft Matter, 2016,12, 1444-1451
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
Additional information on 4-(4-methoxybenzenesulfonamido)methylbenzoic acid
4-(4-Methoxybenzenesulfonamido)methylbenzoic Acid: A Comprehensive Overview
The compound with CAS No. 451484-12-1, known as 4-(4-methoxybenzenesulfonamido)methylbenzoic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a benzoic acid moiety attached to a sulfonamide group, which is further substituted with a methoxyphenyl group. This combination of functional groups imparts the compound with interesting chemical and biological properties.
Recent studies have highlighted the importance of sulfonamide-containing compounds in medicinal chemistry. These groups are known for their ability to modulate enzyme activity and receptor binding, making them valuable in the design of therapeutic agents. The methoxyphenyl group in this compound adds another layer of complexity, potentially influencing the molecule's solubility, stability, and bioavailability. Researchers have explored the synthesis of this compound using various methods, including nucleophilic aromatic substitution and coupling reactions, which have been optimized to achieve high yields and purity.
One of the most promising applications of 4-(4-methoxybenzenesulfonamido)methylbenzoic acid lies in its potential as a precursor for drug development. The sulfonamide group is particularly appealing due to its ability to act as a bioisostere for other functional groups, such as hydroxyl or amine groups, which can enhance the pharmacokinetic properties of a drug candidate. Additionally, the benzoic acid moiety provides a rigid structure that can serve as a scaffold for further functionalization.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of this compound with greater accuracy. Molecular docking studies have revealed that 4-(4-methoxybenzenesulfonamido)methylbenzoic acid has potential binding affinities for several therapeutic targets, including kinases and G-protein coupled receptors (GPCRs). These findings suggest that the compound could be a lead candidate for developing treatments for conditions such as cancer, inflammation, and neurological disorders.
The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure optimal outcomes. For instance, the formation of the sulfonamide bond typically requires activation of the sulfonyl chloride intermediate under specific conditions. Researchers have also investigated the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality. Such innovations highlight the continuous evolution of synthetic methodologies in organic chemistry.
In terms of characterization, 4-(4-methoxybenzenesulfonamido)methylbenzoic acid has been thoroughly analyzed using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These analyses provide critical insights into the molecular structure, purity, and crystalline properties of the compound. For example, NMR data has confirmed the presence of aromatic protons and sulfur-containing functional groups, while X-ray crystallography has revealed detailed information about the spatial arrangement of atoms within the molecule.
The biological evaluation of this compound has also been a focal point of recent research efforts. In vitro assays have demonstrated that 4-(4-methoxybenzenesulfonamido)methylbenzoic acid exhibits moderate inhibitory activity against certain enzymes associated with disease pathways. Furthermore, preliminary toxicity studies suggest that the compound has a favorable safety profile, although further investigations are required to fully assess its suitability for therapeutic use.
Looking ahead, the development of sulfonamide-containing compounds like this one is expected to continue driving innovation in drug discovery. The integration of advanced computational tools with experimental techniques will undoubtedly play a pivotal role in unlocking new therapeutic potentials for this class of molecules. As research progresses, it is anticipated that 4-(4-methoxybenzenesulfonamido)methylbenzoic acid will serve as a valuable building block for creating next-generation pharmaceuticals.
In conclusion, CAS No. 451484-12-1, or 4-(4-methoxybenzenesulfonamido)methylbenzoic acid, represents a compelling example of how structural complexity can be harnessed to create molecules with diverse applications in science and medicine. With ongoing advancements in synthetic methods and biological testing, this compound is poised to make significant contributions to both academic research and industrial drug development.
451484-12-1 (4-(4-methoxybenzenesulfonamido)methylbenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)